2-[4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperazin-1-yl]-N-(p-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Inhibitor of HIV-1 Assembly that Targets the Phosphatidylinositol (4,5)-bisphosphate Binding Site of the HIV-1 Matrix Protein; High Quality Biochemicals for Research Uses
Scientific Research Applications
Synthesis and Characterization
- The compound has been synthesized and characterized through various spectroscopic methods, including LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis. X-ray diffraction studies have also been conducted to confirm its structure (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).
Biological Activities
Antibacterial and Anthelmintic Activity :
- Exhibits moderate anthelmintic and poor antibacterial activities, indicating its potential use in treating certain parasitic infections (Sanjeevarayappa et al., 2015).
Antifungal Activity :
- Some derivatives of this compound have shown significant antifungal activities against various Candida species. This suggests its potential application in antifungal therapies (Çavușoğlu, Yurttaş, & Cantürk, 2018).
Anticancer Activity :
- Certain derivatives have displayed antiproliferative activity against cancer cell lines, particularly breast cancer cells, suggesting their potential in cancer treatment (Sharma, Kumar, & Pathak, 2014).
Antimicrobial Activity :
- Some synthesized compounds related to this structure have shown promising antimicrobial activities, particularly against resistant Gram-positive and Gram-negative bacteria (Varshney, Mishra, Shukla, & Sahu, 2009).
Synthetic Applications :
- This compound has been used in the synthesis of various pharmaceutical derivatives, indicating its significance in drug development and design (Shakhmaev, Sunagatullina, & Zorin, 2016).
Properties
CAS No. |
949860-27-9 |
---|---|
Molecular Formula |
C22H24FN5O2 |
Molecular Weight |
409.465 |
IUPAC Name |
2-[4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperazin-1-yl]-N-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C22H24FN5O2/c1-16-2-8-19(9-3-16)24-20(29)14-27-10-12-28(13-11-27)15-21-25-22(26-30-21)17-4-6-18(23)7-5-17/h2-9H,10-15H2,1H3,(H,24,29) |
InChI Key |
OCWGDZIDGOCKQZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)CC3=NC(=NO3)C4=CC=C(C=C4)F |
Synonyms |
CID-45281557; 2-[4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperazin-1-yl]-N-(4- methylphenyl)acetamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.